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Compound of Interest

Compound Name: Mmp-7-IN-3

Cat. No.: B10861654 Get Quote

This guide provides crucial safety, handling, and disposal information for Mmp-7-IN-3, a potent

and selective inhibitor of matrix metalloproteinase-7 (MMP-7). The following procedures are

intended for researchers, scientists, and drug development professionals to ensure the safe

and effective use of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
When handling Mmp-7-IN-3, it is imperative to use appropriate personal protective equipment

to minimize exposure and ensure personal safety. The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required. Inspect

gloves prior to use and dispose of them properly after handling the compound.

Body Protection: A laboratory coat is mandatory. For procedures with a higher risk of

splashing, consider an impervious apron.

Respiratory Protection: If working with the powdered form for extended periods or in a poorly

ventilated area, a NIOSH-approved respirator may be necessary.

Safety and Handling Procedures
Adherence to proper laboratory protocols is essential when working with Mmp-7-IN-3.
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Storage: Mmp-7-IN-3 should be stored in a tightly sealed container, protected from moisture.

Recommended storage temperatures are:

Powder: -80°C for up to 2 years, or -20°C for up to 1 year.[1]

In solvent: -80°C for up to 6 months, or -20°C for up to 1 month.[1]

Handling:

Work in a well-ventilated area, preferably a chemical fume hood.

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Disposal Plan
Dispose of Mmp-7-IN-3 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Unused compounds should be treated as

chemical waste. It is recommended to consult with your institution's environmental health and

safety (EHS) department for specific disposal guidelines.

Quantitative Data
The following tables summarize key quantitative information for Mmp-7-IN-3.
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Property Value

CAS Number 2865097-58-9

Molecular Formula C₄₁H₄₇N₅O₈S₂

Molecular Weight 818.27 g/mol

Purity >98%

Solubility DMSO: ≥ 100 mg/mL (≥ 122.21 mM)

Storage Condition Shelf Life

Powder (-80°C) 2 years

Powder (-20°C) 1 year

In Solvent (-80°C) 6 months

In Solvent (-20°C) 1 month

Experimental Protocols
While a specific, detailed step-by-step protocol for an experiment using Mmp-7-IN-3 is not

publicly available, a general procedure for an in vitro MMP-7 inhibition assay can be outlined as

follows. This is a representative workflow and should be adapted and optimized for specific

experimental needs.

General In Vitro MMP-7 Inhibition Assay Workflow:

Reagent Preparation:

Prepare a stock solution of Mmp-7-IN-3 in DMSO.[1]

Dilute the stock solution to the desired concentrations using an appropriate assay buffer.

Prepare a solution of recombinant human MMP-7 enzyme in assay buffer.

Prepare a solution of a fluorogenic MMP-7 substrate.
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Assay Procedure:

In a 96-well plate, add the diluted Mmp-7-IN-3 solutions.

Add the MMP-7 enzyme solution to each well and incubate at 37°C for a predetermined

time (e.g., 15-30 minutes) to allow for inhibitor binding.

Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

Immediately measure the fluorescence intensity at regular intervals using a fluorescence

plate reader.

Data Analysis:

Calculate the rate of substrate cleavage for each inhibitor concentration.

Determine the IC₅₀ value of Mmp-7-IN-3 by plotting the enzyme activity against the

inhibitor concentration.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate key signaling pathways where MMP-7 is involved, particularly

in the context of kidney fibrosis, a process that can be studied using Mmp-7-IN-3.
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MMP-7 and Wnt/β-Catenin Signaling in Kidney Fibrosis
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Caption: Interaction of MMP-7 with the Wnt/β-catenin signaling pathway in promoting kidney

fibrosis.

Role of MMP-7 in TGF-β Signaling in Kidney Fibrosis
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Click to download full resolution via product page

Caption: The role of MMP-7 as a downstream effector of TGF-β signaling in the context of

kidney fibrosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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